Cas no 141519-85-9 (Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-)
141519-85-9 structure
Product Name:Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
CAS No:141519-85-9
MF:C9H5Cl3O4
MW:283.49260020256
CID:1313186
Update Time:2024-08-19
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
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- Inchi: 1S/C9H5Cl3O4/c1-3(13)16-8-5(11)2-4(10)7(12)6(8)9(14)15/h2H,1H3,(H,14,15)
- InChI Key: XCNUDMMMXNMCOU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Cl)C(Cl)=CC(Cl)=C1OC(C)=O
Computed Properties
- Exact Mass: 281.92545
Experimental Properties
- Density: 1.615±0.06 g/cm3(Predicted)
- Boiling Point: 396.7±42.0 °C(Predicted)
- PSA: 63.6
- pka: 1.37±0.25(Predicted)
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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